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Compound of Interest

Compound Name: 5-Bromo-6-methyl-1H-indazole

Cat. No.: B1292586 Get Quote

An In-depth Technical Guide to the Safety and Handling of 5-Bromo-6-methyl-1H-indazole

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount to ensuring both personal safety and experimental integrity.

This document provides a comprehensive technical guide on the safety, handling, and

emergency procedures for 5-Bromo-6-methyl-1H-indazole (CAS No. 885223-72-3).

Chemical Identification
Identifier Value

Product Name 5-Bromo-6-methyl-1H-indazole

CAS Number 885223-72-3

Molecular Formula C₈H₇BrN₂

Molecular Weight 211.06 g/mol

Synonyms Not Available

Intended Use
For research and development purposes only.

Not for medicinal, household, or other uses.[1]

Hazard Identification and Classification
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5-Bromo-6-methyl-1H-indazole is classified as a hazardous substance. The primary hazard is

acute oral toxicity.[2]

GHS Classification Summary

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed[2]

GHS07

(Exclamation

Mark)

Warning[2]

Skin Irritation Category 2
H315: Causes

skin irritation[1]

GHS07

(Exclamation

Mark)

Warning

Eye Irritation Category 2A

H319: Causes

serious eye

irritation[1]

GHS07

(Exclamation

Mark)

Warning

Respiratory

Irritation*
Category 3

H335: May

cause respiratory

irritation[1]

GHS07

(Exclamation

Mark)

Warning

*Note: Skin, eye, and respiratory irritation classifications are based on data for the closely

related isomer, 5-Bromo-7-methyl-1H-indazole, and should be considered potential hazards.[1]

Precautionary Statements:

Prevention: P261 (Avoid breathing dust), P264 (Wash hands and exposed skin thoroughly

after handling), P270 (Do not eat, drink or smoke when using this product), P280 (Wear

protective gloves/eye protection).[1][2][3]

Response: P301+P317 (IF SWALLOWED: Get medical help), P330 (Rinse mouth).[1][2] For

eye contact, P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[1] For

inhalation, P304+P340 (IF INHALED: Remove person to fresh air and keep comfortable for

breathing).[1][3]
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Storage: P405 (Store locked up).[1][3]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[1]

Physical and Chemical Properties
Quantitative data for 5-Bromo-6-methyl-1H-indazole is limited. The following table includes

available data for the target compound and a closely related isomer for reference.

Property Value Source Compound

Physical Form Solid 5-Bromo-6-methyl-1H-indazole

Melting Point 184-185°C
5-Bromo-7-methyl-1H-

indazole[1]

Boiling Point 346.2°C at 760 mmHg
5-Bromo-7-methyl-1H-

indazole[1]

Density 1.654 g/cm³
5-Bromo-7-methyl-1H-

indazole[1]

Flash Point Not applicable 5-Bromo-6-methyl-1H-indazole

Storage Class 11 - Combustible Solids 5-Bromo-6-methyl-1H-indazole

Experimental Protocols and Methodologies
Detailed toxicological and safety-related experimental protocols for this specific compound are

not publicly available. However, standard procedures for handling, spill response, and first aid

are outlined below based on safety data sheet recommendations.

General Handling Protocol
This protocol outlines the standard procedure for handling 5-Bromo-6-methyl-1H-indazole in

a laboratory setting.

Preparation: Before handling, ensure the work area is clean and uncluttered. A chemical

fume hood must be used.[4] Verify that an eyewash station and safety shower are

accessible.[5]
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Personal Protective Equipment (PPE): Don appropriate PPE, including a lab coat, chemical-

resistant gloves (e.g., nitrile), and tightly fitting safety goggles.[4] For operations that may

generate dust, a NIOSH-approved respirator is recommended.[6]

Handling: Avoid all personal contact, including inhalation of dust and contact with skin and

eyes.[3] Do not eat, drink, or smoke in the handling area.[2] Keep the container tightly sealed

when not in use.[3]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[3] Launder contaminated clothing separately before reuse.[3]

Storage: Store in a cool, dry, well-ventilated area in the original, tightly sealed container.[3]

Store locked up and away from incompatible materials such as strong oxidizing agents.[1][5]
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Caption: Standard workflow for safely handling 5-Bromo-6-methyl-1H-indazole.
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Accidental Release (Spill) Protocol
Evacuation and Ventilation: Evacuate non-essential personnel from the spill area. Ensure

adequate ventilation. Remove all sources of ignition.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[7]

Cleanup (Dry Spill): Use dry clean-up procedures and avoid generating dust.[3] Carefully

sweep or vacuum the material. Place the collected material into a clean, dry, sealable, and

appropriately labeled container for disposal.[3]

Decontamination: Wash the spill area thoroughly with soap and water.[3]

Waste Disposal: Dispose of the contaminated material and absorbents as hazardous waste

through a licensed professional waste disposal service.[4]
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Immediate Actions
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Caption: Emergency response workflow for a spill of 5-Bromo-6-methyl-1H-indazole.
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First Aid Measures
Immediate medical attention is required in case of significant exposure.

If Inhaled: Move the victim to fresh air.[1] If breathing is difficult, give oxygen. If not breathing,

provide artificial respiration. Consult a doctor immediately.[1]

In Case of Skin Contact: Immediately take off contaminated clothing.[1] Wash the affected

area with soap and plenty of water.[1] If skin irritation occurs, seek medical advice.[5]

In Case of Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15

minutes, holding the eyelids apart.[1][5] Remove contact lenses if present and easy to do.[1]

Seek immediate medical attention.[6]

If Swallowed: Rinse mouth with water.[2] Do NOT induce vomiting.[6] Never give anything by

mouth to an unconscious person.[7] Call a doctor or Poison Control Center immediately.[8]

Route of Exposure

First Aid Action

Exposure Event

Inhalation?

Skin Contact?

Eye Contact?

Ingestion?

Move to Fresh Air
Provide Oxygen/Respiration

Seek Medical Help

Remove Contaminated Clothing
Wash with Soap & Water

Rinse with Water (15 min)
Remove Contacts

Seek IMMEDIATE Medical Help

Rinse Mouth
DO NOT Induce Vomiting

Seek IMMEDIATE Medical Help
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Click to download full resolution via product page

Caption: Decision-making guide for first aid measures.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[1][7]

Specific Hazards: The compound is not considered a significant fire risk; however, containers

may burn.[3] Thermal decomposition can lead to the release of irritating gases and

hazardous combustion products, including carbon oxides (CO, CO₂), nitrogen oxides (NOx),

and hydrogen bromide.[5]

Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) and full protective

gear for firefighting if necessary.[1]

Stability and Reactivity
Reactivity: No data available on specific reactivity.

Chemical Stability: Assumed to be stable under recommended storage conditions.

Conditions to Avoid: Excess heat, dust formation, and exposure to moisture.[5]

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and amines.[5]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, nitrogen oxides, and hydrogen bromide.[5]

Toxicological and Ecological Information
Toxicological Information: The primary known toxicological effect is that it is harmful if

swallowed (Acute Toxicity, Oral, Category 4).[2] Other toxicological properties have not been

fully investigated.[5] Data for skin, eye, and respiratory irritation is inferred from similar

compounds.[1] No quantitative toxicity data (e.g., LD50) is available in the searched

documents.
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Ecological Information: No data is available regarding the ecological effects of this

compound.[8] It should not be released into the environment, and spillage into drains or

waterways should be prevented.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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